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Compound of Interest

Compound Name: Decatromicin B

Cat. No.: B15561242

Introduction

Decatromicin B is a potent antibiotic belonging to the tetronic acid class, isolated from the
fermentation broth of Actinomadura sp.[1][2][3]. It exhibits significant activity against a range of
Gram-positive bacteria, including clinically important methicillin-resistant Staphylococcus
aureus (MRSA) strains[1][4]. Its complex structure and potent antibacterial properties make it a
valuable reference standard for various applications in antibiotic research and drug
development. These application notes provide an overview of Decatromicin B and protocols
for its use as a reference standard in key microbiological assays.

Physicochemical Properties

A summary of the key physicochemical properties of Decatromicin B is presented in the table
below. This information is crucial for the correct handling, storage, and preparation of stock
solutions for experimental use.
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Property Value Reference
Molecular Formula C45H56CI2N2010
Molecular Weight 855.84 g/mol
Appearance Off-white to light tan solid
Soluble in ethanol, methanol,
Solubility DMF, and DMSO. Poor water
solubility.
Storage Long-term storage at -20°C.

Biological Activity

Decatromicin B is primarily active against Gram-positive bacteria. Its efficacy against both

antibiotic-sensitive and resistant strains, such as MRSA, underscores its potential in

antimicrobial research. Due to limited publicly available data, a comprehensive antibacterial

spectrum is not available. However, its potent activity against MRSA has been documented.

Table of Antibacterial Activity of Decatromicin B

Organism Strain MIC (pg/mL) Reference
Data not publicly
o ) available in
Staphylococcus Methicillin-Resistant o
guantitative format,
aureus (MRSA) .
but described as
potent.
Other Gram-positive ] .
) Various Inhibited
bacteria
Gram-negative ) Limited to no activity
_ Various
bacteria reported
Putative Mechanism of Action
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As a member of the tetronic acid family of antibiotics, Decatromicin B is hypothesized to
interfere with essential bacterial cellular processes. While the exact mechanism has not been
fully elucidated, many tetronic acids are known to inhibit fatty acid synthesis, a critical pathway
for bacterial survival. The proposed mechanism involves the inhibition of key enzymes in this
pathway, leading to the disruption of bacterial cell membrane integrity and ultimately, cell death.
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Prepare Decatromicin B Prepare Standardized
Serial Dilutions in Plate Bacterial Inoculum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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